Cas no 40053-37-0 (7-methoxy-4-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 7-methoxy-4-methyl-1,2-dihydroquinolin-2-one
• CAS No: 40053-37-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00711756
• CID: 330593
• PubChem ID: 761548
• Update Time: 2025-05-23

7-methoxy-4-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-methyl-1H-quinolin-2-one
• 7-Methoxy-4-methyl-2(1H)-quinolinone
• 7-methoxy-4-methyl-2-hydroxyquinoline
• 7-Methoxy-4-methylquinolin-2(1H)-one
• 7-METHOXY-4-METHYL-QUINOLIN-2-OL
• 7-methoxy-4-methyl-1,2-dihydroquinolin-2-one
• 7-methoxy-4-methylquinolin-2-ol
• HMS1581B12
• HMS1409I04
• EN300-05654
• 40053-37-0
• MLS000530349
• DTXSID00354010
• Z56910375
• CHEMBL1333623
• Cambridge id 5511456
• SCHEMBL394584
• SMR000135326
• Enamine_005460
• SR-01000402518-1
• 2-Hydroxy-7-methoxy-4-methylquinoline
• 2-BIPHENYL-2-CHLORO-ACETICACID
• 7-methoxy-4-methylquinolin-2(1H)one
• F0307-0772
• AKOS001060294
• EU-0035096
• MXLWDNBRJGOMLA-UHFFFAOYSA-N
• SR-01000402518
• AS-39028
• SB67744
• MFCD00711756
• HMS2357P21
• Oprea1_117358
• DB-350831
• STK354667

• MDL： MFCD00711756
• Inchi： 1S/C11H11NO2/c1-7-5-11(13)12-10-6-8(14-2)3-4-9(7)10/h3-6H,1-2H3,(H,12,13)
• InChI Key： MXLWDNBRJGOMLA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C)=CC(NC=2C=1)=O

Computed Properties

• Exact Mass: 189.079
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.153
• Melting Point: 205-207℃
• Boiling Point: 375.6°C at 760 mmHg
• Flash Point: 181°C
• Refractive Index: 1.557

Additional information on 7-methoxy-4-methyl-1,2-dihydroquinolin-2-one

Comprehensive Overview of 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one (CAS No. 40053-37-0)

7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one (CAS No. 40053-37-0) is a specialized organic compound belonging to the quinoline derivative family. Its unique structural features, including the methoxy and methyl substituents, make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. This compound is often explored for its potential applications in drug development, particularly in the design of bioactive molecules targeting neurological and inflammatory pathways. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy and safety profiles.

The growing demand for quinoline-based compounds in modern medicine has propelled studies on 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one. Recent trends in AI-driven drug discovery and computational chemistry have highlighted its relevance, as machine learning models predict its interactions with biological targets. Users frequently search for terms like "quinoline derivatives uses," "CAS 40053-37-0 applications," and "7-methoxy-4-methyl synthesis," reflecting its multidisciplinary appeal. Its low toxicity and high stability further enhance its suitability for industrial and academic research.

From a synthetic perspective, 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one is typically prepared via cyclization reactions involving substituted anilines and ketoesters. Advanced techniques such as microwave-assisted synthesis and green chemistry protocols are now being employed to improve yield and sustainability. Environmental concerns have also driven interest in eco-friendly synthesis methods, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). This compound's solubility and crystallinity properties are frequently discussed in forums, as they impact formulation strategies.

In the pharmaceutical sector, 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one is investigated for its neuroprotective and anti-inflammatory potential. Preclinical studies suggest its ability to modulate enzyme activity and receptor binding, making it a candidate for treating neurodegenerative disorders. Searches for "quinoline neuroprotection mechanisms" and "CAS 40053-37-0 biological activity" underscore its therapeutic promise. Additionally, its fluorescence properties are leveraged in biomarker development and diagnostic imaging.

The compound's versatility extends to material science, where it serves as a building block for organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are examining its electron transport capabilities. Popular queries like "quinoline derivatives in solar cells" and "7-methoxy-4-methyl optical properties" reflect this niche application. Its thermal stability also makes it valuable for high-performance polymers.

Quality control and analytical characterization of 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Regulatory compliance with ICH guidelines ensures its safe use in research and manufacturing. The compound's patent landscape is another hot topic, with innovations in process optimization and formulation driving intellectual property filings.

In summary, 7-Methoxy-4-methyl-1,2-dihydroquinolin-2-one (CAS No. 40053-37-0) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and green chemistry. Its synthetic accessibility, bioactivity, and functional diversity position it as a key player in advancing scientific and industrial innovations. As research evolves, this compound is poised to address pressing challenges in healthcare and sustainable technology.